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Compound of Interest

4-(Fmoc-amino)-1-methyl-1H-
Compound Name:
Imidazole-2-carboxylic Acid

Cat. No. B558813

For Researchers, Scientists, and Drug Development Professionals

Imidazole carboxylic acids represent a versatile scaffold in medicinal chemistry, forming the
core of numerous therapeutic agents across a wide range of disease areas. Their unique
structural and electronic properties allow for diverse interactions with biological targets, leading
to potent and selective modulators of enzymes and receptors. This document provides detailed
application notes and protocols for several key therapeutic applications of imidazole carboxylic
acid derivatives, including their use as angiotensin Il receptor antagonists, metallo-pB-lactamase
inhibitors, antiplatelet agents, and anti-HIV agents.

Angiotensin Il Receptor Antagonists for
Hypertension

Imidazole-5-carboxylic acid derivatives are potent and selective antagonists of the angiotensin
Il type 1 (AT1) receptor, a key component of the Renin-Angiotensin System (RAS).[1] By
blocking the action of angiotensin Il, these compounds effectively lower blood pressure, making
them valuable therapeutics for the treatment of hypertension. A prominent example is
Olmesartan Medoxomil, which features an imidazole-5-carboxylic acid core.
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Signaling Pathway: The Renin-Angiotensin System
(RAS)

The RAS is a hormonal cascade that regulates blood pressure and fluid balance. Angiotensin
I, the primary effector of this system, binds to the AT1 receptor, a G protein-coupled receptor
(GPCR). This binding event activates the Gg/11 protein, which in turn stimulates phospholipase
C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium,
while DAG activates protein kinase C (PKC), leading to vasoconstriction and increased blood
pressure. Imidazole-5-carboxylic acid-based antagonists competitively block the binding of
angiotensin Il to the AT1 receptor, thereby inhibiting this signaling cascade.
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Start Materials:
Ethyl 2-propyl-4,5-imidazoledicarboxylate
4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile

:

Grlgnard Reacuon

Alkylation

Tetrazole Formatlon

Olmesartan Medoxomil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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